4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile

• Molecular Formula: C20H18N4S
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 4-(benzylamino)-6-(4-methylphenyl)-2-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C20H18N4S/c1-14-8-10-16(11-9-14)18-17(12-21)19(24-20(23-18)25-2)22-13-15-6-4-3-5-7-15/h3-11H,13H2,1-2H3,(H,22,23,24)
• InChI Key: OAINBJDWJYHNAD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(C(=NC(=N2)SC)NCC3=CC=CC=C3)C#N

Description

4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action is being studied to understand its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been suggested that this compound disrupts the cell membrane of pathogenic microorganisms, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile has various biochemical and physiological effects. It has been found to induce apoptosis or programmed cell death in cancer cells. Moreover, it has been shown to inhibit the growth of various pathogenic microorganisms, including bacteria and fungi. Additionally, it has been studied for its potential as a fluorescent probe for the detection of metal ions in biological samples.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile in lab experiments is its potential as a potent anticancer, antifungal, and antibacterial agent. However, one of the limitations of using this compound is its toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile. One direction is to study its potential as a fluorescent probe for the detection of metal ions in biological samples. Another direction is to study its potential as a drug for the treatment of cancer, bacterial, and fungal infections. Moreover, further studies are needed to understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

Several methods have been reported for the synthesis of 4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile. One of the most commonly used methods involves the reaction of 4-methylphenyl-2-methylthio-5-nitro pyrimidine with benzylamine in the presence of a base such as potassium carbonate in acetonitrile. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified by recrystallization using a suitable solvent.

Scientific Research Applications

4-(Benzylamino)-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile has shown potential applications in various fields of scientific research. It has been studied for its anticancer activity and has been found to inhibit the growth of cancer cells in vitro. This compound has also been studied for its antifungal and antibacterial properties and has shown promising results in inhibiting the growth of various pathogenic microorganisms. Moreover, it has been studied for its potential as a fluorescent probe for the detection of metal ions in biological samples.